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Compound of Interest

Compound Name: MX1013

Cat. No.: B15582504

For Researchers, Scientists, and Drug Development Professionals

Introduction

MX1013, also known as Z-VD-FMK, is a potent, irreversible dipeptide pan-caspase inhibitor
with significant anti-apoptotic activity.[1][2] It is a valuable tool in apoptosis research,
demonstrating protective effects in various cell culture and in vivo models.[2] Accurate
preparation of a stock solution is the first critical step for reliable and reproducible experimental
results. Dimethyl sulfoxide (DMSO) is a common solvent for MX1013 due to its excellent
solubilizing properties.[3] This document provides a detailed protocol for the preparation,
storage, and safe handling of MX1013 stock solutions in DMSO.

Physicochemical Properties and Storage
Recommendations

A comprehensive understanding of the properties of MX1013 and DMSO is essential for proper
handling and use. The key quantitative data is summarized in the table below for easy
reference.
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Parameter Value Reference
MX1013
5-fluoro-3-[[(2S)-3-methyl-1-
0X0-2-
IUPAC Name [[(phenylmethoxy)carbonyllami  [4]
no]butyl]amino]-4-oxo-
pentanoic acid
Z-Val-Asp-Fluoromethyl
Synonyms [1][4]

Ketone, Z-VD-FMK, CV1013

Molecular Formula C18H23FN206 [4]
Molecular Weight 382.4 g/mol [4]
Purity >98% [3]
Appearance Solid [3]
Solubility in DMSO ~30 mg/mL [3][4]
Recommended Storage (Solid) -20°C [3]

Stability (Solid)

>4 years at -20°C

[3]

DMSO

Molecular Formula C2HeOS [5]

Molecular Weight 78.13 g/mol [5]

) >99% (Anhydrous

Purity [5]
recommended)
Combustible liquid, readily

Hazards [61[7]

absorbed through skin

Recommended Storage

Room temperature in a dry,

well-ventilated place

[6]i8]
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Experimental Protocol: Preparing a 10 mM MX1013
Stock Solution in DMSO

This protocol outlines the procedure for preparing a 10 mM stock solution of MX1013 in DMSO.
This is a common concentration for subsequent dilutions to working concentrations for various
in vitro and in vivo experiments.

Materials and Equipment

e MX1013 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

o Sterile, amber or opaque microcentrifuge tubes or vials with secure caps
o Calibrated analytical balance

» \Vortex mixer

o Calibrated micropipettes and sterile, chemical-resistant tips

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and appropriate gloves
(butyl rubber, fluoroelastomer, neoprene, or thick latex gloves are recommended over nitrile
for prolonged contact).[7]

Procedure

e Preparation and Safety Precautions:
o Work in a well-ventilated area, preferably a chemical fume hood.[9]
o Ensure all equipment is clean, dry, and sterile.

o Wear appropriate PPE, including safety goggles, a lab coat, and suitable gloves.[7][9]
Remember that DMSO can facilitate the absorption of chemicals through the skin.[6][7]

o Calculating the Required Mass of MX1013:
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o To prepare a 10 mM stock solution, first determine the desired final volume (e.g., 1 mL).

o Use the following formula to calculate the mass of MX1013 required:

» Mass (g) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

= ForalmL (0.001L)ofal10mM (0.01 mol/L) solution:

= Mass (g) = 0.01 mol/L x 382.4 g/mol x 0.001 L = 0.003824 g = 3.824 mg

e Weighing MX1013:

o Carefully weigh out the calculated amount of MX1013 powder using a calibrated analytical
balance.

o Transfer the powder to a sterile, appropriately labeled amber or opaque microcentrifuge
tube or vial.

 Dissolving MX1013 in DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the MX1013 powder.

o Securely cap the tube.

o Vortex the solution until the MX1013 is completely dissolved. Gentle warming (to room
temperature if stored cold) may aid dissolution, but avoid excessive heat.[7]

o Storage and Handling of the Stock Solution:

o Store the 10 mM MX1013 stock solution in DMSO at -20°C in small aliquots to avoid
repeated freeze-thaw cycles.[10][11]

o When preparing working solutions, dilute the stock solution with the appropriate aqueous
buffer or cell culture medium immediately before use.[3]

o Agueous solutions of MX1013 are not recommended for storage for more than one day.[3]

o To minimize the risk of precipitation when diluting into an aqueous solution, it is
recommended to perform the dilution in a stepwise manner.[10]
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Signaling Pathways and Experimental Workflow

The following diagrams illustrate the role of caspases in apoptosis, the mechanism of action of
MX1013, and the experimental workflow for preparing the stock solution.
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Caption: Apoptotic pathway and MX1013 inhibition.
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Caption: Workflow for preparing MX1013 stock solution.

Safety Precautions

Working with DMSO requires special care due to its ability to be readily absorbed through the
skin, potentially carrying dissolved substances with it.[6][7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and gloves.[9] For handling DMSO, butyl rubber, fluoroelastomer,
neoprene, or thick (15 mil) latex gloves are recommended over nitrile gloves, which can
degrade with prolonged exposure.[7]

» Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhaling
vapors.[9]

e Spills: In case of a small spill, absorb the liquid with an inert material and dispose of it as
chemical waste.[9] For larger spills, evacuate the area and follow institutional safety
protocols.[9]

o First Aid: If DMSO comes into contact with the skin, wash the affected area thoroughly with
soap and water.[9] If it gets into the eyes, flush with copious amounts of water for at least 15
minutes and seek medical attention.[9] If inhaled, move to fresh air.[9]

Stability and Storage of Stock Solutions

The stability of compounds in DMSO is a critical factor for ensuring the validity of experimental
data.

o Storage Temperature: The prepared MX1013 stock solution in DMSO should be stored at
-20°C.[3]

 Aliquoting: To maintain the integrity of the stock solution, it is highly recommended to aliquot
it into single-use volumes. This practice minimizes the number of freeze-thaw cycles, which
can lead to compound degradation and precipitation.[10][11]

e Moisture: DMSO is hygroscopic and will absorb moisture from the air.[8] This can affect the
solubility and stability of the dissolved compound.[11] Ensure that storage vials are tightly
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sealed.

Long-term Storage: While the solid form of MX1013 is stable for at least four years at -20°C,
the stability of the DMSO stock solution is more limited.[3] It is recommended to use the
stock solution within one to six months when stored at -20°C or -80°C, respectively.[10] For
longer-term storage, re-qualification of the solution's integrity may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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